Cas no 99341-19-2 (4ME 16:0 Diether DG)

• Product Name: 4ME 16:0 Diether DG
• CAS No: 99341-19-2
• MF: C₄₃H₈₈O₃
• MW: 653.157034873962
• CID: 750269
• Update Time: 2025-10-24

4ME 16:0 Diether DG Chemical and Physical Properties

Names and Identifiers

• 1-Propanol,2,3-bis[[(3R,7R,11R)-3,7,11,15-tetramethylhexadecyl]oxy]-, (2S)-
• 1,2-di-O-phytanyl-sn-glycerol
• 4ME 16:0 DIETHER DG
• 4ME 16:0 Diether DG

• Inchi： 1S/C43H88O3/c1-11-35(3)19-13-21-37(5)23-15-25-39(7)27-17-29-41(9)32-45-34-43(31-44)46-33-42(10)30-18-28-40(8)26-16-24-38(6)22-14-20-36(4)12-2/h35-44H,11-34H2,1-10H3/t35?,36?,37?,38?,39?,40?,41?,42?,43-/m0/s1
• InChI Key： FBECTXTUADXUCS-GGQKZLEWSA-N
• SMILES： [C@H](CO)(COCC(C)CCCC(C)CCCC(C)CCCC(C)CC)OCC(C)CCCC(C)CCCC(C)CCCC(C)CC

Computed Properties

• Exact Mass: 652.673
• Monoisotopic Mass: 652.673
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 46
• Rotatable Bond Count: 34
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7A^2

Experimental Properties

• Color/Form: 25 mg/mL (999986C-200mg)
  25 mg/mL (999986C-50mg)
  5 mg/mL (999986C-5mg)

4ME 16:0 Diether DG Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Additional information on 4ME 16:0 Diether DG

Comprehensive Overview of 4ME 16:0 Diether DG (CAS No. 99341-19-2): Properties, Applications, and Industry Insights

In the rapidly evolving field of specialty chemicals, 4ME 16:0 Diether DG (CAS No. 99341-19-2) has garnered significant attention for its unique molecular structure and versatile applications. This compound, classified as a diether diglyceride, is widely utilized in industries ranging from cosmetics to pharmaceuticals due to its emulsifying and stabilizing properties. With growing interest in sustainable and high-performance ingredients, researchers and manufacturers are increasingly exploring the potential of 4ME 16:0 Diether DG to meet modern formulation challenges.

The chemical name 4ME 16:0 Diether DG reflects its molecular architecture, where the "16:0" denotes a palmitic acid-derived chain, and "Diether DG" indicates the presence of two ether-linked glycerol units. This structure contributes to its exceptional thermal stability and compatibility with hydrophobic systems, making it a preferred choice for high-temperature applications. As consumers demand cleaner labels and eco-friendly alternatives, 4ME 16:0 Diether DG has emerged as a promising candidate due to its biodegradability and low toxicity profile.

Recent studies highlight the role of 4ME 16:0 Diether DG in advanced drug delivery systems, particularly for lipophilic active pharmaceutical ingredients (APIs). Its ability to form stable micelles and enhance bioavailability aligns with current pharmaceutical trends toward precision medicine. Furthermore, in cosmetic formulations, this compound demonstrates superior moisturizing effects compared to traditional diglycerides, addressing the global demand for high-efficacy skincare solutions. Industry reports project a compound annual growth rate (CAGR) of 6.8% for diether-type emulsifiers through 2030, underscoring its commercial significance.

From a technical perspective, 4ME 16:0 Diether DG exhibits a melting point range of 45-50°C and excellent oxidative stability, properties that are frequently searched by formulation chemists. These characteristics make it particularly valuable in products requiring extended shelf life or thermal processing. Analytical methods for quality control, including HPLC and GC-MS, are commonly employed to verify the purity of CAS No. 99341-19-2, ensuring compliance with stringent industry standards.

Environmental considerations have propelled research into green synthesis routes for 4ME 16:0 Diether DG. Recent breakthroughs in enzymatic catalysis have reduced energy consumption during production by up to 40%, responding to the chemical industry's sustainability goals. This advancement aligns with frequently searched topics like "biocatalysis in lipid modification" and "green chemistry approaches for emulsifiers," reflecting the compound's relevance in contemporary scientific discourse.

In food applications, 4ME 16:0 Diether DG serves as a novel fat replacer with calorie-reduction potential, tapping into the booming market for functional food additives. Its GRAS (Generally Recognized As Safe) status in certain jurisdictions makes it attractive for product developers exploring "clean label" solutions. The compound's ability to modify crystallization behavior in lipid systems answers common formulation challenges documented in food science literature.

Quality specifications for 4ME 16:0 Diether DG typically include parameters such as acid value (<2 mg KOH/g), peroxide value (<1 meq/kg), and moisture content (<0.5%). These metrics are crucial for manufacturers seeking consistent performance in end products. Storage recommendations emphasize protection from light and moisture at temperatures below 30°C to maintain the integrity of CAS No. 99341-19-2.

Emerging research suggests potential applications of 4ME 16:0 Diether DG in nanotechnology, particularly as a stabilizing agent for lipid nanoparticles used in mRNA vaccine formulations. This connection to cutting-edge medical technology has increased scholarly interest, with publication rates on diether lipids doubling in the past five years according to PubMed data.

Regulatory landscapes for 4ME 16:0 Diether DG vary by region, with recent updates in the EU Cosmetics Regulation and FDA indirect food additive provisions affecting its commercial use. Compliance teams frequently search for "CAS 99341-19-2 regulatory status," highlighting the importance of staying current with legislative changes. Proactive manufacturers are investing in comprehensive safety dossiers to facilitate global market access.

From a supply chain perspective, the availability of 4ME 16:0 Diether DG remains stable, though price fluctuations in palmitic acid feedstocks can impact production costs. Strategic sourcing of raw materials has become a key discussion point in industry forums, particularly regarding sustainable palm oil derivatives. Technical datasheets emphasize the compound's shelf life of 24 months when stored properly.

Future developments may focus on derivatization of 4ME 16:0 Diether DG to create customized variants with enhanced functionality. Patent analysis reveals growing intellectual property activity around modified diether diglycerides, particularly for cosmetic anti-aging applications. This innovation trajectory positions CAS No. 99341-19-2 as a foundation for next-generation specialty ingredients.

For researchers exploring structure-activity relationships, the 4ME 16:0 Diether DG molecule offers interesting possibilities for rational design. Computational chemistry approaches are being employed to predict its behavior in complex matrices, a topic generating substantial academic interest. These studies contribute to better understanding of the compound's interfacial properties and phase behavior.

In industrial applications, 4ME 16:0 Diether DG demonstrates excellent compatibility with common packaging materials including polyethylene and polypropylene. This characteristic addresses frequent formulation queries about material interactions, particularly for personal care products requiring specific container compatibility. Technical bulletins often highlight this advantage for product developers.

The global market for 4ME 16:0 Diether DG shows regional variations, with Asia-Pacific exhibiting the strongest growth due to expanding personal care and food industries. Market analysts attribute this to rising disposable incomes and changing consumer preferences toward premium products containing specialized ingredients like CAS No. 99341-19-2.

Environmental fate studies confirm that 4ME 16:0 Diether DG undergoes rapid biodegradation in standard OECD tests, making it an environmentally preferable alternative to some synthetic emulsifiers. This ecological profile responds to increasing consumer demand for sustainable ingredients, a trend reflected in search analytics for "biodegradable emulsifiers."

Quality assurance protocols for 4ME 16:0 Diether DG typically involve rigorous testing for residual solvents and heavy metals, with detection limits meeting pharmacopeial standards. These controls ensure the compound's suitability for sensitive applications such as pharmaceutical formulations and premium cosmetics. Certificates of Analysis (CoAs) provide detailed documentation of these parameters.

In conclusion, 4ME 16:0 Diether DG (CAS No. 99341-19-2) represents a multifaceted specialty chemical with expanding applications across diverse industries. Its combination of technical performance, regulatory acceptability, and sustainability credentials positions it as a valuable component in modern formulations. As research continues to uncover new functionalities and applications, this compound is poised to play an increasingly important role in product innovation pipelines worldwide.